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Compound of Interest

Compound Name: 2'4'-Dihydroxyacetophenone

Cat. No.: B1213075

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2',4'-
Dihydroxyacetophenone (CAS 89-84-9), also known as Resacetophenone or 4-
Acetylresorcinol. The information is compiled from various safety data sheets and scientific
resources to ensure a thorough understanding of the compound's properties and potential
hazards.

Chemical and Physical Properties

2',4'-Dihydroxyacetophenone is a dihydroxyacetophenone that is acetophenone carrying
hydroxy substituents at positions 2' and 4'[1][2]. It appears as a yellow-brown to reddish-brown
fine crystalline powder[1]. It is stable under recommended storage conditions[3][4].
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Property Value Source
Molecular Formula C8HB03

Molecular Weight 152.15 g/mol

Appearance Red brown powder solid

Odor Odorless

Melting Point 143 - 147 °C (289.4 - 296.6 °F)

Boiling Point No information available

Density 1.18 g/mL at 25 °C

Slowly decomposes in water.
o Will likely be mobile in the
Water Solubility ) .
environment due to its water

solubility.

Soluble in hot alcohol,
o pyridine, and glacial acetic
Solubility in other solvents ) ) )
acid. Nearly insoluble in ether,

benzene, and chloroform.

Hazard Identification and Classification

2'.4'-Dihydroxyacetophenone is classified as an irritant. It may be harmful if swallowed and
causes skin irritation, serious eye damage, and may cause respiratory irritation.
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Hazard Classification Category GHS Hazard Statement
o H303: May be harmful if
Acute Oral Toxicity Category 5
swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye
Category 1/2

H318: Causes serious eye

damage / H319: Causes

Irritation ] o

serious eye irritation
Specific target organ toxicity — Category 3 (Respiratory H335: May cause respiratory
single exposure system) irritation

Signal Word: Danger/Warning
HMIS Classification:

e Health hazard: 2

e Flammability: O

e Physical hazards: 0

NFPA Rating:

e Health hazard: 2

e Fire: 0

o Reactivity Hazard: 0

Toxicological Data

The toxicological properties of 2',4'-Dihydroxyacetophenone have not been thoroughly

investigated. However, some acute toxicity data is available. No component of this product

present at levels greater than or equal to 0.1% is identified as a probable, possible or
confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.
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Test Species Route Value Source
LD50 (Lethal
Rat Oral 2830 mg/kg
Dose, 50%)
TDLo (Lowest 20 mg/kg
published toxic Rat Subcutaneous (female, 4 days
dose) pre-mating)
Standard Draize )
Rabbit Eye 500 mg (Severe)

test

Reproductive Toxicity: Maternal effects on the ovaries, fallopian tubes, uterus, cervix, and
vagina have been recorded in rats following subcutaneous administration.

Experimental Protocols

Detailed experimental protocols for the cited toxicological studies are not available in the
provided safety data sheets. However, standardized methodologies are typically followed for

such assessments.
Acute Oral Toxicity (LD50) - General Protocol Outline:

A standardized procedure, such as those outlined by the Organisation for Economic Co-
operation and Development (OECD) Guideline 420 (Acute Oral Toxicity - Fixed Dose
Procedure), is generally employed.
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General Workflow for Acute Oral Toxicity (LD50) Assessment

Preparation

Animal Selection and Acclimatization

;

Dose Formulation and Range Finding

Expeliment

Dosing of Animals

'

Observation for Clinical Signs of Toxicity and Mortality

Analysis

Data Collection and Necropsy

i

LD50 Calculation

inal Report

report

Click to download full resolution via product page

Caption: General workflow for an acute oral toxicity (LD50) study.
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Safe Handling and Emergency Procedures

Proper handling and storage are crucial to minimize exposure and risk.

Handling:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Wear protective gloves, eye protection, and face protection.

Wash hands thoroughly after handling.

Storage:

o Store in a cool, dry, and well-ventilated place.

o Keep container tightly closed.

o Store away from incompatible materials such as oxidizing agents, bases, and strong
reducing agents.
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Safe Handling and Storage Workflow

Receive Chemical

Store in a cool, dry, well-ventilated area in a tightly sealed container

;

Handle with appropriate PPE (gloves, eye protection) in a ventilated area

eturn to storage

Use in experiment

l

Dispose of waste according to regulations
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Emergency First Aid Procedures

Exposure Occurs

Skin Contact ontact Ingestion
/ / Emergency First Aid Procedures \ \

Move to fresh air. If not breathing, give artfcial respiration. ‘

‘Wash off with soap and plenty of water. Remove contaminated clothing. Clean mouth with water. Do not induce vomiting.

Rinse immediately with plenty of water for at least 15 minutes. ‘

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: 2',4'-Dihydroxyacetophenone
(CAS 89-84-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213075#2-4-dihydroxyacetophenone-cas-number-
89-84-9-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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